Cas no 1644-72-0 (1-Bromo-2-(Trifluoromethylthio)Benzene)
1644-72-0 structure
Product Name:1-Bromo-2-(Trifluoromethylthio)Benzene
CAS No:1644-72-0
MF:C7H4BrF3S
MW:257.070870399475
MDL:MFCD00236347
CID:83857
PubChem ID:2779338
Update Time:2025-04-18
1-Bromo-2-(Trifluoromethylthio)Benzene Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromophenyl)(trifluoromethyl)sulfane
- 2-Bromophenyl trifluoromethyl sulphide
- 1-Bromo-2-(trifluoromethylthio)benzene
- 1-Brom-2-(trifluormethyl-mercapto)-benzol
- 1-bromo-2-trifluoromethylthio-benzene
- 2-(Trifluoromethylthio)bromobenzene
- 2-bromophenyl trifluoromethyl sulfide
- PC0254
- trifluoromethyl-2-bromophenyl sulfide
- 2-BROMOPHENYL TRIFLUOROMETHYL SULPHIDE 98
- 2-Bromophenyltrifluoromethylsulfide
- 1-Bromo-2-(trifluoromethylthio)benzene, AldrichCPR
- 1-bromo-2-[(trifluoromethyl)sulfanyl]benzene
- CS-0447778
- MS-20094
- FT-0611595
- SCHEMBL3831544
- 1-bromo-2-(trifluoromethylsulfanyl)benzene
- AKOS005063447
- MFCD00236347
- 1644-72-0
- Benzene, 1-bromo-2-[(trifluoromethyl)thio]-
- DTXSID50381396
- J-500670
- IWRJVJJQWGZKMT-UHFFFAOYSA-N
- 2-BROMOPHENYLTRIFLUOROMETHYLSULPHIDE98
- STL554673
- BBL100879
- 1-Bromo-2-(Trifluoromethylthio)Benzene
-
- MDL： MFCD00236347
- Inchi： 1S/C7H4BrF3S/c8-5-3-1-2-4-6(5)12-7(9,10)11/h1-4H
- InChI Key： IWRJVJJQWGZKMT-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1SC(F)(F)F
Computed Properties
- Exact Mass: 255.91700
- Monoisotopic Mass: 255.91692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Color/Form: Brown liquid.
- Density: 1.71
- Boiling Point: 156 ºC
- Flash Point: 48 ºC
- Refractive Index: 1.5125
- PSA: 25.30000
- LogP: 4.06100
- Sensitiveness: Stench
- Solubility: Not determined
1-Bromo-2-(Trifluoromethylthio)Benzene Security Information
- Hazard Statement： Irritant/Stench
- Hazard Category Code： 36/37/38-22
-
Hazardous Material Identification：
- HazardClass：IRRITANT, STENCH
- Risk Phrases：R36/37/38
1-Bromo-2-(Trifluoromethylthio)Benzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Bromo-2-(Trifluoromethylthio)Benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00236-1g |
(2-Bromophenyl)(trifluoromethyl)sulfane |
1644-72-0 | 1g |
¥1918.0 | 2021-09-04 | ||
| TRC | B817185-100mg |
1-Bromo-2-(Trifluoromethylthio)Benzene |
1644-72-0 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B817185-500mg |
1-Bromo-2-(Trifluoromethylthio)Benzene |
1644-72-0 | 500mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B817185-1g |
1-Bromo-2-(Trifluoromethylthio)Benzene |
1644-72-0 | 1g |
$ 365.00 | 2022-06-06 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50576-1g |
1-Bromo-2-(trifluoromethylthio)benzene, 97% |
1644-72-0 | 97% | 1g |
140.00 | 2021-05-24 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50576-5g |
1-Bromo-2-(trifluoromethylthio)benzene, 97% |
1644-72-0 | 97% | 5g |
631.00 | 2021-05-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041249-1g |
1-Bromo-2-(trifluoromethylthio)benzene |
1644-72-0 | 97% | 1g |
2485CNY | 2021-05-07 | |
| Apollo Scientific | PC0254-1g |
2-Bromophenyl trifluoromethyl sulphide |
1644-72-0 | 97% | 1g |
£127.00 | 2025-02-19 | |
| Apollo Scientific | PC0254-5g |
2-Bromophenyl trifluoromethyl sulphide |
1644-72-0 | 97% | 5g |
£520.00 | 2025-02-19 | |
| abcr | AB128237-1 g |
2-(Trifluoromethylthio)bromobenzene, 97%; . |
1644-72-0 | 97% | 1 g |
€195.70 | 2023-07-20 |
1-Bromo-2-(Trifluoromethylthio)Benzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1644-72-0)1-Bromo-2-(Trifluoromethylthio)Benzene
Order Number:A1209057
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):519.0
Email:sales@amadischem.com
1-Bromo-2-(Trifluoromethylthio)Benzene Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1644-72-0)1-Bromo-2-(Trifluoromethylthio)Benzene
Purity:99%
Quantity:5g
Price ($):519.0